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Compound of Interest

Compound Name: Caranine

Cat. No.: B1212974

A comprehensive analysis of the Amaryllidaceae alkaloid Caranine, detailing its chemical
identifiers. This guide addresses the current landscape of scientific knowledge, acknowledging
the limited availability of in-depth biological and pharmacological data for this specific
compound.

Chemical Identity of Caranine

Caranine is a naturally occurring alkaloid belonging to the Amaryllidaceae family of
compounds.[1] A clear understanding of its chemical nature is fundamental for any research
endeavor. The following table summarizes the key chemical identifiers for Caranine, providing
a standardized reference for researchers and scientists.
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Identifier Value
CAS Number 477-12-3
Molecular Formula C16H17NOs3

(1S,18R,19S)-5,7-dioxa-12-
IUPAC Name azapentacyclo[10.6.1.02,19.04,8.0%>,°|nonadeca-

2,4(8),9,15-tetraen-18-ol

InChl=1S/C16H17NO3/c18-12-2-1-9-3-4-17-7-
10-5-13-14(20-8-19-13)6-

InChl
11(10)15(12)16(9)17/h1,5-6,12,15-16,18H,2-
4,7-8H2/t12-,15-,16-/m1/s1
InChiKey XKYSLILSDIBMCU-DAXOMENPSA-N
C1CN2CC3=CC4=C(C=C3[C@H]5[C@H]2C1=
SMILES
CC[C@H]50)0C04
Molecular Weight 271.31 g/mol

Biological Activity and Therapeutic Potential: A
Landscape of Limited Data

Despite the well-defined chemical structure of Caranine, a thorough review of the scientific
literature reveals a significant scarcity of in-depth studies on its specific biological activities and
mechanisms of action. Much of the available information is extrapolated from the broader class
of Amaryllidaceae alkaloids, to which Caranine belongs.[2][3][4][5]

Amaryllidaceae alkaloids are known to exhibit a wide range of pharmacological properties,
including but not limited to:

» Acetylcholinesterase (AChE) Inhibition: Many alkaloids from this family are potent inhibitors
of acetylcholinesterase, an enzyme responsible for the breakdown of the neurotransmitter
acetylcholine.[6][7][8] This activity is the basis for the clinical use of galantamine, another
Amaryllidaceae alkaloid, in the management of Alzheimer's disease.[9] It is plausible that
Caranine may share this property, though direct experimental evidence is lacking.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1212974?utm_src=pdf-body
https://www.benchchem.com/product/b1212974?utm_src=pdf-body
https://www.researchgate.net/publication/250614909_Chemical_and_biological_aspects_of_Amaryllidaceae_alkaloids
https://pubs.rsc.org/en/content/articlelanding/2015/ra/c4ra14666b
https://www.mdpi.com/1420-3049/25/21/4901
https://www.mdpi.com/1420-3049/25/23/5621
https://en.wikipedia.org/wiki/Acetylcholinesterase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648782/
https://en.wikipedia.org/wiki/Cholinesterase_inhibitor
https://www.webmd.com/alzheimers/cholinesterase-inhibitors-alzheimers
https://www.benchchem.com/product/b1212974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Anticancer Activity: Several Amaryllidaceae alkaloids have demonstrated cytotoxic effects
against various cancer cell lines.[10][11][12][13] The mechanisms underlying these effects
are diverse and can involve the induction of apoptosis, inhibition of cell proliferation, and
disruption of cell cycle progression.

» Antiviral and Other Activities: Research has also pointed towards antiviral, antibacterial, and
antifungal properties within this alkaloid family.[14][15][16][17]

It is crucial to emphasize that these are general activities of the Amaryllidaceae alkaloid family,
and the specific profile of Caranine remains to be elucidated through dedicated experimental
investigation.

Potential Mechanism of Action:
Acetylcholinesterase Inhibition

Given the prevalence of acetylcholinesterase inhibition among Amaryllidaceae alkaloids, a
hypothetical mechanism for Caranine's action could involve its interaction with this enzyme.
The following diagram illustrates the general principle of acetylcholinesterase inhibition.
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A diagram illustrating the potential inhibition of Acetylcholinesterase by Caranine.

In this speculative model, Caranine would bind to the acetylcholinesterase enzyme, preventing
it from breaking down acetylcholine. This would lead to an increased concentration of
acetylcholine in the synaptic cleft, potentially enhancing cholinergic neurotransmission. It must
be reiterated that this is a hypothetical pathway for Caranine, based on the known activities of
related compounds.

Experimental Protocols and Quantitative Data: A
Call for Future Research

A critical gap in the current understanding of Caranine is the absence of detailed experimental
protocols and quantitative data in the public domain. To build a comprehensive technical guide,
information regarding the following would be necessary:

e Invitro assays: Data from enzyme inhibition assays (e.g., ICso values for
acetylcholinesterase), cytotoxicity assays against various cell lines (e.g., Glso values), and
antiviral or antimicrobial assays.

¢ In vivo studies: Pharmacokinetic data (absorption, distribution, metabolism, and excretion),
pharmacodynamic studies in animal models, and toxicology assessments.

e Mechanism of action studies: Detailed molecular studies to identify specific cellular targets
and signaling pathways modulated by Caranine.

The lack of such published data prevents the inclusion of structured tables for quantitative
comparison and detailed methodologies as per the initial request.

Conclusion and Future Directions

In conclusion, while the chemical identity of Caranine is well-established, its biological and
pharmacological profiles remain largely unexplored. Its classification as an Amaryllidaceae
alkaloid suggests a potential for interesting bioactivities, particularly as an acetylcholinesterase
inhibitor or an anticancer agent. However, without direct experimental evidence, these remain
speculative. The scientific community is encouraged to undertake focused research to
elucidate the true therapeutic potential of Caranine. Such studies would be invaluable for drug
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discovery and development professionals and would pave the way for a more complete
understanding of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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